Methyl (9R,10S)-9,10-dihydroxyoctadecanoate

• Molecular Formula: C19H38O4
• Molecular Weight: 330.5 g/mol
• InChI: InChI=1S/C19H38O4/c1-3-4-5-6-8-11-14-17(20)18(21)15-12-9-7-10-13-16-19(22)23-2/h17-18,20-21H,3-16H2,1-2H3/t17-,18+/m0/s1
• InChIKey: RITHLQKJQSKUAO-ZWKOTPCHSA-N

Methyl (9R,10S)-9,10-dihydroxyoctadecanoate: Stereochemically Defined Dihydroxy Fatty Acid Methyl Ester for Monolayer Research and Chiral Lipid Synthesis

Methyl (9R,10S)-9,10-dihydroxyoctadecanoate (CAS 3639-30-3) is a stereochemically defined, long-chain dihydroxy fatty acid methyl ester with the molecular formula C19H38O4 and a molecular weight of 330.5 g/mol . This compound belongs to the class of vicinal dihydroxyoctadecanoates and features two hydroxyl groups at the 9R and 10S positions of the saturated C18 alkyl chain . It exists as a solid at room temperature with a reported melting point of 101-102 °C and a predicted density of 0.968 g/cm³ . The (9R,10S) absolute stereochemistry is explicitly defined, distinguishing it from other diastereomers and enantiomers in the 9,10-dihydroxyoctadecanoate family [1].

Stereochemistry Defined (9R,10S) enantiomer for chiral monolayer pattern control

Format Methyl ester enables stable Langmuir-Blodgett film formation; free acid does not form stable monolayers

Application Fit Chiral surface engineering and hydroxy fatty acid membrane biophysics studies

• [1] ChEBI. (9R,10S)-dihydroxyoctadecanoic acid. CHEBI:136767. View Source

Why Generic Substitution of Methyl (9R,10S)-9,10-dihydroxyoctadecanoate Fails: Stereochemistry-Driven Material and Biological Differences

The 9,10-dihydroxyoctadecanoate chemical space contains multiple stereoisomers (erythro/threo diastereomers and their respective enantiomers), each exhibiting distinct physicochemical and interfacial behaviors. Substituting the defined (9R,10S) stereoisomer with an undefined mixture, a racemate, or an alternative diastereomer fundamentally alters experimental outcomes. For instance, the erythro and threo isomers of methyl 9,10-dihydroxyoctadecanoate display markedly different monolayer stability and morphology at the air-water interface, directly impacting their utility in Langmuir-Blodgett film fabrication and membrane biophysics studies [1]. Furthermore, the threo isomer of methyl 9,10-dihydroxyoctadecanoate demonstrates potent cytotoxic effects against human cancer cell lines (A-549 and HCT-116), a biological activity that is stereochemistry-dependent and cannot be assumed for other isomers [2]. Consequently, in research settings requiring reproducible monolayer formation, chiral pattern generation, or specific biological activity profiling, substitution with a generic or undefined stereoisomeric mixture leads to non-reproducible data and invalid comparative analyses.

Required (9R,10S) erythro methyl ester: reproducible clockwise monolayer morphology, stable films

Substitution Risk Racemate, (9S,10R) or threo isomers: altered chirality, unstable monolayers, or undocumented bioactivity; may yield non-reproducible data

Required Methyl ester derivative for stable monolayer studies

Substitution Risk Free acid form does not form stable monolayers at pure water interface; experimental feasibility may shift

• [1] Vollhardt, D., et al. Monolayer studies of methyl vic-dihydroxyoctadecanoates. Thin Solid Films. 1998, 327-329, 180-184. View Source
• [2] Bentham Direct. Organic Chemistry. Threo-methyl 9,10-dihydroxyoctadecanoate cytotoxic effect. View Source

Methyl (9R,10S)-9,10-dihydroxyoctadecanoate: Quantitative Evidence Guide for Differential Scientific Selection

Stereochemistry-Dependent Monolayer Morphology and Chirality: (9R,10S) Enantiomer Forms Distinct Feather-Like Structures

At the air-water interface, the enantiomers of methyl erythro-9,10-dihydroxyoctadecanoate form distinct, enantiomorphous feather-like structures. The (9R,10S) enantiomer produces structures curved clockwise, whereas the (9S,10R) enantiomer yields counterclockwise curvature as observed by Brewster angle microscopy (BAM) [1]. This chiral discrimination manifests as a direct, observable difference in two-dimensional pattern formation, providing a powerful model system for investigating chiral intermolecular forces. In contrast, the threo diastereomers form 3D aggregates in gels and do not form stable monolayers at the air-water interface when pure water is used as the subphase [1].

Chiral Monolayer Morphology

Head-to-head

Clockwise curved feather-like structures; stable monolayers

(9S,10R): counterclockwise curvature Threo: unstable, 3D aggregates

Enables reproducible chiral pattern formation

Brewster angle microscopy at air-water interface

Evidence Dimension	Monolayer morphology and stability at air-water interface
Target Compound Data	Clockwise curved feather-like structures; stable monolayers
Comparator Or Baseline	(9S,10R) enantiomer: counterclockwise curved structures. Threo diastereomers: unstable monolayers, form 3D aggregates.
Quantified Difference	Qualitative morphological difference (clockwise vs. counterclockwise curvature); binary stability outcome (stable vs. unstable monolayer).
Conditions	Air-water interface, Brewster angle microscopy (BAM), pure water subphase.

Why This Matters

For researchers engineering chiral surfaces or studying stereospecific intermolecular interactions, the defined (9R,10S) stereochemistry is essential to achieve a reproducible, clockwise-curved monolayer morphology, a property that a racemic mixture or alternative isomer cannot replicate.

• [1] Vollhardt, D., et al. Monolayer studies of methyl vic-dihydroxyoctadecanoates. Thin Solid Films. 1998, 327-329, 180-184. View Source

Methyl Ester Functionalization Enables Stable Monolayer Formation Relative to Free Acid

While the free acid form, (9R,10S)-9,10-dihydroxyoctadecanoic acid, is a known Brassica napus metabolite [2], it does not form stable monolayers at the air-water interface when pure water is used as the subphase. However, conversion to the corresponding methyl ester, Methyl (9R,10S)-9,10-dihydroxyoctadecanoate, enables the formation of stable monolayers suitable for systematic study by π–A isotherms, constant surface pressure relaxation measurements, and Brewster angle microscopy [1]. This functional group modification is critical for applications in Langmuir-Blodgett film fabrication.

Monolayer Stability (Ester vs Acid)

Head-to-head

Stable monolayers formed

Free acid: no stable monolayer formation

Methyl ester essential for LB film studies

Pure water subphase

Evidence Dimension	Monolayer stability at air-water interface (pure water subphase)
Target Compound Data	Stable monolayers formed.
Comparator Or Baseline	(9R,10S)-9,10-dihydroxyoctadecanoic acid (free acid): no stable monolayer formation.
Quantified Difference	Binary stability outcome (stable vs. unstable monolayer).
Conditions	Air-water interface, pure water subphase.

Why This Matters

Procurement of the methyl ester, rather than the free acid, is mandatory for any experiment requiring stable monolayer formation at the air-water interface, directly impacting experimental feasibility and data quality in surface science research.

• [1] Vollhardt, D., et al. Monolayer studies of methyl vic-dihydroxyoctadecanoates. Thin Solid Films. 1998, 327-329, 180-184. View Source
• [2] ChEBI. (9R,10S)-dihydroxyoctadecanoic acid. CHEBI:136767. View Source

Defined Melting Point and Predicted Physicochemical Properties Enable Reliable Handling and Formulation

Methyl (9R,10S)-9,10-dihydroxyoctadecanoate is a solid at room temperature with a reported melting point of 101-102 °C . This defined physical state and thermal property facilitate accurate weighing and handling compared to potential liquid analogs. Its predicted LogP is 0 , and it may dissolve in DMSO or other organic solvents . These vendor-supplied specifications are essential for experimental planning, particularly in designing reproducible in vitro assays or formulating lipid mixtures.

Physicochemical Attributes

Data to verify

Melting Point: 101–102 °C, LogP: 0 (predicted), Density: 0.968 g/cm³ (predicted)

Reported properties support handling

Supplier data; independent verification recommended

Evidence Dimension	Physical state and key physicochemical parameters
Target Compound Data	Solid at room temperature; Melting Point: 101-102 °C; LogP: 0; Density: 0.968±0.06 g/cm³ (predicted); Boiling Point: 443.1±25.0 °C (predicted).
Comparator Or Baseline	Alternative stereoisomers or undefined mixtures may exhibit different melting points or physical states, impacting handling reproducibility.
Quantified Difference	Specific numerical values provided.
Conditions	Standard laboratory conditions.

Why This Matters

Reliable procurement and experimental planning depend on known, verifiable physicochemical parameters. The defined solid state and melting point ensure consistent handling and formulation, reducing variability in sensitive assays.

Distinct Cytotoxic Profile of Threo Diastereomer Underscores Stereochemistry-Dependent Bioactivity

The threo isomer of methyl 9,10-dihydroxyoctadecanoate exerts a potent cytotoxic effect against human lung carcinoma (A-549) and human colon carcinoma (HCT-116) cell lines [1]. While direct cytotoxicity data for the (9R,10S) erythro isomer is not specified in this source, this class-level observation highlights the profound impact of stereochemistry on biological activity. The distinct biological profile of the threo isomer serves as a critical caution against assuming interchangeable bioactivity among 9,10-dihydroxyoctadecanoate stereoisomers. Any biological study utilizing the (9R,10S) isomer must consider its unique stereochemical identity, as its activity profile may differ substantially from other diastereomers.

Stereochemistry-Dependent Bioactivity

Class-level

Threo isomer cytotoxic against A-549, HCT-116; (9R,10S) not assessed

Isomer-specific bioactivity requires validation

Class-level inference; do not assume interchangeable activity

Evidence Dimension	Cytotoxic activity against human cancer cell lines
Target Compound Data	Data not specified for (9R,10S) isomer in this source.
Comparator Or Baseline	Threo-methyl 9,10-dihydroxyoctadecanoate: potent cytotoxic effect against A-549 (lung carcinoma) and HCT-116 (colon carcinoma) cell lines.
Quantified Difference	Presence vs. absence of cytotoxicity (class-level).
Conditions	In vitro cell culture assays.

Why This Matters

This evidence underscores that stereochemistry is a critical determinant of biological activity within this compound class. Procurement of a specific, well-defined stereoisomer like Methyl (9R,10S)-9,10-dihydroxyoctadecanoate is essential for generating reproducible and interpretable bioactivity data, as substituting with a different isomer or a mixture could yield misleading results.

• [1] Bentham Direct. Organic Chemistry. Threo-methyl 9,10-dihydroxyoctadecanoate cytotoxic effect. View Source

Best Research and Industrial Application Scenarios for Methyl (9R,10S)-9,10-dihydroxyoctadecanoate

Chiral Pattern Formation in Langmuir-Blodgett Films

Utilize Methyl (9R,10S)-9,10-dihydroxyoctadecanoate to fabricate Langmuir-Blodgett films with reproducible, clockwise-curved feather-like structures as confirmed by Brewster angle microscopy [1]. This application is ideal for fundamental studies of chiral discrimination, two-dimensional pattern formation, and the creation of chiral surfaces for enantioselective catalysis or sensing.

Model System for Membrane Biophysics and Hydroxy Fatty Acid Behavior

Employ this compound as a defined model amphiphile to investigate the influence of secondary hydroxyl groups on lipid monolayer packing, stability, and hydrogen bonding networks at the air-water interface [1]. Its stable monolayer formation, enabled by methyl esterification [1], allows for systematic study using surface pressure-area isotherms and relaxation measurements, providing insights into the biophysical role of hydroxy fatty acids in biological membranes.

Stereospecific Building Block for Complex Lipid and Surfactant Synthesis

Leverage the defined (9R,10S) stereochemistry of this compound as a chiral building block in the synthesis of more complex lipids, surfactants, or functional materials [2]. Its unique reactivity and stereochemical purity make it valuable for creating enantiomerically pure derivatives for specialized applications in organic synthesis and materials science.

Reference Standard for Stereochemistry-Dependent Bioactivity Studies

Given the established cytotoxic activity of the threo diastereomer against A-549 and HCT-116 cell lines [3], the (9R,10S) erythro isomer serves as an essential reference compound for comparative bioactivity profiling. Its inclusion in screening panels is critical for elucidating the stereochemical determinants of biological activity within the 9,10-dihydroxyoctadecanoate family and for validating the specificity of observed effects.

Application

Selection Property

Validation Focus

Chiral pattern formation in LB films

Defined (9R,10S) enantiomer for reproducible clockwise feather-like morphology

Monolayer chirality by Brewster angle microscopy

Membrane biophysics model amphiphile

Methyl ester enabling stable monolayer formation

Surface pressure–area isotherms and relaxation studies

Chiral building block for lipid synthesis

Stereochemically pure (9R,10S) dihydroxy fatty acid methyl ester

Enantiomeric purity and synthetic reactivity

Reference for stereochemistry-dependent bioactivity

Well-defined isomer for comparative screening

Cytotoxicity endpoint comparison with threo isomer

• [1] Vollhardt, D., et al. Monolayer studies of methyl vic-dihydroxyoctadecanoates. Thin Solid Films. 1998, 327-329, 180-184. View Source
• [2] Kuujia. Cas no 3639-30-3 (Octadecanoic acid, 9,10-dihydroxy-, methyl ester, (9R,10S)-rel-). View Source
• [3] Bentham Direct. Organic Chemistry. Threo-methyl 9,10-dihydroxyoctadecanoate cytotoxic effect. View Source